Cas no 801185-99-9 (Methyl (2r)-2-amino-3-methanesulfonylpropanoate)

• Product Name: Methyl (2r)-2-amino-3-methanesulfonylpropanoate
• CAS No: 801185-99-9
• MF: C₅H₁₁NO₄S
• MW: 181.21014046669
• CID: 6163218
• PubChem ID: 131200989
• Update Time: 2025-07-18

Methyl (2r)-2-amino-3-methanesulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• 801185-99-9
• EN300-6511008
• methyl (2r)-2-amino-3-methanesulfonylpropanoate
• Methyl (methylsulfonyl)-D-alaninate
• Methyl (2r)-2-amino-3-methanesulfonylpropanoate

• Inchi： 1S/C5H11NO4S/c1-10-5(7)4(6)3-11(2,8)9/h4H,3,6H2,1-2H3/t4-/m0/s1
• InChI Key： ZJAJMYMZWSUISU-BYPYZUCNSA-N
• SMILES： S(C)(C[C@@H](C(=O)OC)N)(=O)=O

Computed Properties

• Exact Mass: 181.04087901g/mol
• Monoisotopic Mass: 181.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 94.8Ų

Additional information on Methyl (2r)-2-amino-3-methanesulfonylpropanoate

Comprehensive Overview of Methyl (2r)-2-amino-3-methanesulfonylpropanoate (CAS No. 801185-99-9)

Methyl (2r)-2-amino-3-methanesulfonylpropanoate (CAS No. 801185-99-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This chiral ester, characterized by its methanesulfonyl and amino functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its unique structure, combining a methyl ester and a sulfonyl moiety, makes it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its potential applications in targeted therapies and enzyme inhibition studies.

The compound's stereochemistry (denoted by the (2r) configuration) is critical for its biological activity, as enantiopure forms often exhibit distinct pharmacological properties. Recent studies highlight its utility in designing peptide mimetics and small-molecule inhibitors, aligning with the growing demand for precision medicine. With the rise of AI-driven drug design and computational chemistry, Methyl (2r)-2-amino-3-methanesulfonylpropanoate has emerged as a key building block for virtual screening libraries, addressing queries like "chiral synthons for drug development" or "sulfonyl-containing intermediates."

From a synthetic perspective, the compound's methanesulfonylpropanoate backbone offers stability and reactivity, enabling diverse transformations under mild conditions. This aligns with the industry's shift toward green chemistry and sustainable synthesis. Frequently searched terms such as "safe handling of sulfonyl esters" and "scalable synthesis of chiral amino esters" reflect user concerns about practicality and safety. Notably, the compound's methyl ester group facilitates downstream modifications, making it a favorite among medicinal chemists exploring prodrug strategies.

In analytical applications, CAS No. 801185-99-9 is often referenced in chromatographic method development due to its distinct polarity and UV activity. Laboratories optimizing HPLC protocols for amino acid derivatives frequently encounter this compound. Its compatibility with mass spectrometry also supports metabolomics research, a hotspot in personalized healthcare. Discussions around "LC-MS analysis of sulfonylated compounds" or "chiral separation techniques" often cite this molecule as a benchmark.

Market trends indicate rising demand for Methyl (2r)-2-amino-3-methanesulfonylpropanoate in academic and industrial settings, driven by its relevance in kinase inhibitor design and protease research. SEO analytics reveal related long-tail keywords like "high-purity chiral sulfonyl esters suppliers" or "application of CAS 801185-99-9 in peptide synthesis." These queries underscore the need for detailed technical data, which suppliers increasingly provide alongside COA (Certificate of Analysis) documentation to meet compliance standards.

Future prospects for this compound include explorations in bioconjugation and click chemistry, areas gaining traction in antibody-drug conjugate (ADC) development. As researchers prioritize structure-activity relationship (SAR) studies, the 801185-99-9 scaffold offers a modular platform for iterative optimization. This aligns with PubMed-indexed articles investigating "sulfonyl-based bioisosteres" or "methyl ester prodrug optimization," further cementing its interdisciplinary importance.